Cas no 2422508-07-2 (Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate)

• Product Name: Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate
• CAS No: 2422508-07-2
• MF: C₁₀H₁₂Br₂N₂O₃
• MW: 368.021881103516
• MDL: MFCD33550554
• CID: 5668927
• PubChem ID: 31202849
• Update Time: 2025-06-27

Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2422508-07-2
• tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate
• EN300-26990603
• 1(6H)-Pyridazineacetic acid, 4,5-dibromo-6-oxo-, 1,1-dimethylethyl ester
• Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate

• MDL： MFCD33550554
• Inchi： 1S/C10H12Br2N2O3/c1-10(2,3)17-7(15)5-14-9(16)8(12)6(11)4-13-14/h4H,5H2,1-3H3
• InChI Key： LCJXJGXIGLPFIW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)CC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 367.91942g/mol
• Monoisotopic Mass: 365.92147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 351.1±52.0 °C(Predicted)
• pka: -4.56±0.20(Predicted)

Additional information on Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate

Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate: A Comprehensive Overview

Tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate (CAS No. 2422508-07-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, a dibromo-substituted pyridazine ring, and an acetate ester moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate typically involves multi-step reactions, often starting from readily available starting materials such as tert-butyl acrylate and 4,5-dibromopyridazine. The key steps in the synthesis include the formation of the pyridazine ring, the introduction of bromine substituents, and the final esterification to form the tert-butyl acetate. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research purposes.

In terms of its physical and chemical properties, tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate is a white crystalline solid with a high melting point. It is relatively stable under standard laboratory conditions but can undergo various chemical transformations under specific reaction conditions. The compound's solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in a wide range of chemical reactions and biological assays.

One of the most promising areas of research involving tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate is its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, recent research has demonstrated that tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate can inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The mechanism of action of tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate is not yet fully understood but is believed to involve interactions with specific protein targets. Computational studies using molecular docking and dynamics simulations have provided insights into the binding modes and affinity of this compound to its target proteins. These studies suggest that the dibromo-substituted pyridazine ring plays a crucial role in mediating these interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate as a therapeutic agent. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic properties. However, further studies are needed to fully assess its therapeutic potential and to optimize its formulation for clinical use.

Beyond its pharmaceutical applications, tert-butyl 2-(4,5-dibromo-6-oxo-1,6-dihydropyridazin-1-yl)acetate has also been explored for its use in materials science and other industrial applications. Its unique electronic properties make it a valuable precursor for the synthesis of functional materials with applications in electronics and energy storage. For example, recent studies have shown that derivatives of this compound can be used to enhance the performance of organic photovoltaic devices.

In conclusion, tert-butyl 2-(4,5-dibromo-6-o xo -1 , 6 -d ihyd ro p yri d azine -1 - yl )ac et ate strong > (CAS No. 2422508 -07 -2 ) represents a versatile compound with significant potential across multiple fields of research. Its unique structural features and diverse chemical properties make it an attractive candidate for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's behavior and applications, it is likely to play an increasingly important role in the development of new technologies and therapeutic strategies.